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Compound of Interest

Compound Name: Carbenicillin

Cat. No.: B15559898 Get Quote

An in-depth examination of the chemical, physical, and biological properties of carbenicillin
disodium salt and carbenicillin free acid, providing researchers, scientists, and drug

development professionals with a comprehensive comparative analysis.

This technical guide delves into the nuanced differences between the two forms of the semi-

synthetic penicillin antibiotic, carbenicillin: the widely used disodium salt and its free acid

counterpart. While both share the same core molecule and mechanism of action, their distinct

physicochemical properties significantly influence their application in research and drug

development. This document provides a detailed comparison of their properties, experimental

protocols for their use, and visualizations of their biological and experimental pathways.

Core Physicochemical and Biological Properties
Carbenicillin, a member of the carboxypenicillin subgroup, exerts its bactericidal effect by

inhibiting the synthesis of the bacterial cell wall. Specifically, it targets and acylates penicillin-

binding proteins (PBPs), enzymes crucial for the final transpeptidation step in peptidoglycan

synthesis. This disruption of cell wall integrity leads to cell lysis and death.[1] While the free

acid is the pharmacologically active form, the disodium salt is the formulation predominantly

used in laboratory and clinical settings due to its significantly higher aqueous solubility.

The following tables summarize the key quantitative data for both forms of carbenicillin,

highlighting their principal differences.

Table 1: Chemical and Physical Properties
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Property
Carbenicillin Disodium
Salt

Carbenicillin Free Acid

Molecular Formula C₁₇H₁₆N₂Na₂O₆S C₁₇H₁₈N₂O₆S

Molecular Weight 422.4 g/mol [2][3] 378.40 g/mol [4][5]

CAS Number 4800-94-6 4697-36-3

Appearance
White to light yellow,

hygroscopic powder

White to off-white crystalline

powder

Water Solubility 50-100 mg/mL 451 mg/L

Organic Solvent Solubility
Soluble in ethanol, DMSO, and

dimethylformamide

Soluble in methanol, dilute

alkali, and dilute acid; insoluble

in acetone, chloroform, and

ether

pKa Not applicable pKa1: 2.76, pKa2: 3.5

Table 2: Stability and Storage
Condition

Carbenicillin Disodium
Salt

Carbenicillin Free Acid

Solid State

Stable for several years at

room temperature when stored

properly (dry)

Generally stable for several

years in the dry state at room

temperature

Aqueous Solution

Stable for several hours at

room temperature and up to 5

days at 4°C. Stock solutions at

-20°C are stable for up to six

months.

Unstable in solution for

extended periods unless

frozen. Stability is pH and

temperature-dependent.

Acid Stability

More stable at lower pH than

ampicillin. However, it is

considered acid-labile.

Unstable in acidic conditions.
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Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
Carbenicillin, as a β-lactam antibiotic, functions by interfering with the structural integrity of the

bacterial cell wall. The diagram below illustrates the signaling pathway of this mechanism.
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Mechanism of carbenicillin action.

Experimental Protocols
Due to its high solubility and stability in solution, carbenicillin disodium salt is almost

exclusively used in experimental settings. A standard protocol for the preparation and use of a

carbenicillin stock solution for selection in molecular cloning is provided below.

Preparation of Carbenicillin Disodium Salt Stock
Solution (50 mg/mL)
Materials:
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Carbenicillin disodium salt powder

Sterile distilled water

Sterile conical tube or bottle

Sterile 0.22 µm filter

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weigh out the desired amount of carbenicillin disodium salt powder in a sterile container.

For a 50 mg/mL stock solution, dissolve 5 grams of carbenicillin disodium salt in 100 mL of

sterile distilled water.

Mix the solution thoroughly until the powder is completely dissolved.

Sterilize the solution by passing it through a 0.22 µm filter into a sterile container.

Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

Store the aliquots at -20°C. The stock solution is stable for up to six months at this

temperature. For short-term storage, the solution can be kept at 4°C for up to 72 hours.

Working Concentration:

The typical working concentration for carbenicillin as a selective agent in bacterial culture is

50-100 µg/mL.

Experimental Workflow: Selection of Transformed
Bacteria
Carbenicillin is frequently used in molecular biology to select for bacteria that have been

successfully transformed with a plasmid carrying a carbenicillin resistance gene, most

commonly the β-lactamase gene (bla). The following diagram illustrates a typical workflow.
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Workflow for bacterial selection using carbenicillin.

Discussion and Conclusion
The primary distinction between carbenicillin disodium salt and carbenicillin free acid lies in

their physicochemical properties, most notably solubility. The disodium salt's high water

solubility makes it the practical choice for use in aqueous solutions, such as culture media and

stock solutions. In contrast, the poor aqueous solubility of the free acid form limits its direct

application in most biological research settings.
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From a biological standpoint, once dissolved, the disodium salt dissociates, and the

carbenicillin free acid becomes the active molecule that inhibits bacterial cell wall synthesis.

Therefore, the antibacterial spectrum and mechanism of action are identical for both forms.

In drug development, while the free acid is the active pharmaceutical ingredient, formulation

strategies would likely involve converting it to a more soluble salt form, such as the disodium

salt, to enhance bioavailability for parenteral administration.

In summary, for the vast majority of research applications, carbenicillin disodium salt is the

preferred and more practical choice due to its superior solubility and ease of use in

experimental protocols. The free acid form is primarily of interest from a chemical structure and

pharmacology perspective as the active moiety. Researchers and scientists should select the

disodium salt for their experimental needs unless a non-aqueous solvent system is being

employed where the free acid's solubility characteristics might be advantageous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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